Cas no 80866-95-1 (3-(Pyrrol-1-ylmethyl)pyridine)

3-(Pyrrol-1-ylmethyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a pyrrole-methyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual heterocyclic framework enhances reactivity in cross-coupling reactions and metal coordination, facilitating the development of complex molecular architectures. The compound's stability under a range of conditions and its compatibility with diverse functionalization strategies further underscore its utility in medicinal chemistry and materials science. Its well-defined synthesis route ensures consistent purity, supporting reproducible results in research and industrial applications.
3-(Pyrrol-1-ylmethyl)pyridine structure
3-(Pyrrol-1-ylmethyl)pyridine structure
Product Name:3-(Pyrrol-1-ylmethyl)pyridine
CAS No:80866-95-1
MF:C10H10N2
MW:158.199801921844
MDL:MFCD00006405
CID:725830
PubChem ID:125309439
Update Time:2025-06-11

3-(Pyrrol-1-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(1H-pyrrol-1-ylmethyl)-
    • 3-(1-Pyrrolylmethyl)pyridine
    • 3-(Pyrrol-1-ylmethyl)pyridine
    • 3-(1H-Pyrrol-1-ylMethyl)pyridine
    • 3-((1H-pyrrol-1-yl)methyl)pyridine
    • 3-(pyrrolylmethyl)pyridine
    • 3-[(1H-pyrrol-1-yl)methyl]pyridine
    • CDS1_000366
    • Maybridge1_002654
    • DivK1c_001406
    • 3-{pyrrol-1-ylmethyl} pyridine
    • HMS549A14
    • 1-(3-Pyridylmethyl)-1H-pyrrole
    • PJVWPGGKILHMKW-UHFFFAOYSA-N
    • STL353622
    • SBB003989
    • 3-(Pyrrol-1-
    • 3-(1H-Pyrrol-1-ylmethyl)pyridine (ACI)
    • SDCCGMLS-0066088.P001
    • J7QL7DDL4N
    • Pyridine, 3-(1H-pyrrol-1-ylmethyl)-
    • CS-0270807
    • T72961
    • DTXSID80230762
    • 3-(Pyrrol-1-ylmethyl)pyridine, 97%
    • EINECS 279-598-2
    • 80866-95-1
    • DTXCID10153253
    • AS-61807
    • Z55669204
    • P1853
    • AKOS000114037
    • CCG-52557
    • SR-01000641785-1
    • SB62171
    • NS00038094
    • MFCD00006405
    • GEO-02208
    • SCHEMBL4935379
    • MDL: MFCD00006405
    • Inchi: 1S/C10H10N2/c1-2-7-12(6-1)9-10-4-3-5-11-8-10/h1-8H,9H2
    • InChI Key: PJVWPGGKILHMKW-UHFFFAOYSA-N
    • SMILES: N1C=C(CN2C=CC=C2)C=CC=1

Computed Properties

  • Exact Mass: 158.08400
  • Monoisotopic Mass: 158.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1192 (rough estimate)
  • Melting Point: 58.0 to 62.0 deg-C
  • Boiling Point: 273.29°C (rough estimate)
  • Flash Point: 121°C
  • Refractive Index: 1.6392 (estimate)
  • PSA: 17.82000
  • LogP: 1.93140
  • Solubility: Not available

3-(Pyrrol-1-ylmethyl)pyridine Security Information

3-(Pyrrol-1-ylmethyl)pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Pyrrol-1-ylmethyl)pyridine Pricemore >>

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3-(Pyrrol-1-ylmethyl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine Solvents: Cyclopentyl methyl ether ,  Water ;  24 h, 100 °C
Reference
Suzuki-Miyaura Cross-Coupling of Potassium Trifluoro(N-methylheteroaryl)borates with Aryl and Heteroaryl Halides
Molander, Gary A.; et al, Journal of Organic Chemistry, 2013, 78(13), 6648-6656

Production Method 2

Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-42)-Bromodicarbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)et… ;  24 h, 150 °C
Reference
Sustainable Manganese-Catalyzed Solvent-Free Synthesis of Pyrroles from 1,4-Diols and Primary Amines
Borghs, Jannik C.; et al, Organic Letters, 2019, 21(1), 70-74

Production Method 3

Reaction Conditions
1.1 Catalysts: Trimethylamine oxide ,  Tricarbonyl[(1,3,3a,7a-η)-4,5,6,7-tetrahydro-1,3-bis(trimethylsilyl)-2H-inden-2-… Solvents: Toluene ;  1 min, rt; 18 h, 130 °C
Reference
Sustainable Pathways to Pyrroles through Iron-Catalyzed N-Heterocyclization from Unsaturated Diols and Primary Amines
Yan, Tao; et al, ChemSusChem, 2016, 9(17), 2321-2325

Production Method 4

Reaction Conditions
1.1 Catalysts: Benzoic acid Solvents: Toluene ;  15 min, 240 °C
Reference
Decarboxylative formation of N-alkyl pyrroles from 4-hydroxyproline
Deb, Indubhusan; et al, Chemical Communications (Cambridge, 2011, 47(22), 6473-6475

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Hexane ;  30 min, 0 °C
1.2 Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 12 h, rt
Reference
Ruthenium-Catalyzed Regioselective 1,4-Hydroboration of Pyridines
Kaithal, Akash; et al, Organic Letters, 2016, 18(14), 3402-3405

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Cyclopentyl methyl ether ;  4 - 8 h, rt → 80 °C
1.2 Solvents: Water
2.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine Solvents: Cyclopentyl methyl ether ,  Water ;  24 h, 100 °C
Reference
Suzuki-Miyaura Cross-Coupling of Potassium Trifluoro(N-methylheteroaryl)borates with Aryl and Heteroaryl Halides
Molander, Gary A.; et al, Journal of Organic Chemistry, 2013, 78(13), 6648-6656

3-(Pyrrol-1-ylmethyl)pyridine Raw materials

3-(Pyrrol-1-ylmethyl)pyridine Preparation Products

Additional information on 3-(Pyrrol-1-ylmethyl)pyridine

3-(Pyrrol-1-ylmethyl)pyridine: A Comprehensive Overview

3-(Pyrrol-1-ylmethyl)pyridine (CAS No. 80866-95-1) is a versatile compound with significant applications in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound, also known as 1-(3-Pyridylmethyl)pyrrole, is a pyrrole derivative with a pyridine ring attached to the pyrrole moiety via a methyl group. The unique structure of 3-(Pyrrol-1-ylmethyl)pyridine makes it an attractive candidate for various chemical and biological studies.

The molecular formula of 3-(Pyrrol-1-ylmethyl)pyridine is C10H11N2, and its molecular weight is 157.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle in laboratory settings.

In recent years, 3-(Pyrrol-1-ylmethyl)pyridine has gained attention due to its potential biological activities and applications in drug discovery. One of the key areas of research involves its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, studies have shown that derivatives of 3-(Pyrrol-1-ylmethyl)pyridine can exhibit anti-inflammatory, anti-cancer, and neuroprotective effects.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 3-(Pyrrol-1-ylmethyl)pyridine-based compounds. The researchers synthesized a series of derivatives and evaluated their efficacy in inhibiting the production of pro-inflammatory cytokines in vitro. The results indicated that certain derivatives showed significant inhibition of TNF-α and IL-6, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In the realm of cancer research, 3-(Pyrrol-1-ylmethyl)pyridine has been explored for its ability to modulate cellular signaling pathways involved in tumor growth and metastasis. A study published in Cancer Letters in 2021 reported that a derivative of 3-(Pyrrol-1-ylmethyl)pyridine selectively inhibited the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell proliferation and increased apoptosis. These findings highlight the potential of this compound as a lead molecule for developing novel anti-cancer agents.

Beyond its direct biological activities, 3-(Pyrrol-1-ylmethyl)pyridine is also valuable as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional group diversity make it a useful starting material for constructing complex molecular architectures. For example, it can be used to introduce pyrrole or pyridine functionalities into target molecules, which can enhance their pharmacological profiles or improve their pharmacokinetic properties.

The synthetic accessibility of 3-(Pyrrol-1-ylmethyl)pyridine has been well-documented in the literature. A common method involves the reaction of 3-chloromethylpyridine hydrochloride with pyrrole in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds efficiently under mild conditions, yielding high yields of the desired product. The ease of synthesis makes it readily available for both academic and industrial research purposes.

In addition to its applications in drug discovery, 3-(Pyrrol-1-ylmethyl)pyridine has also found use in materials science and catalysis. Its unique electronic properties make it suitable for designing functional materials with specific optical or electronic characteristics. For instance, it has been used as a ligand in coordination complexes for catalytic reactions, where it can enhance catalyst stability and activity.

The environmental impact of 3-(Pyrrol-1-ylmethyl)pyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are also exploring greener synthetic methods to produce this compound, aiming to reduce waste generation and improve sustainability.

In conclusion, 3-(Pyrrol-1-ylmethyl)pyridine (CAS No. 80866-95-1) is a multifaceted compound with diverse applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and biological activities make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, 3-(Pyrrol-1-ylmethyl)pyridine is poised to play an increasingly significant role in advancing scientific knowledge and improving human health.

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